Cas no 7515-72-2 (Benzene, 1-(chlorophenylmethyl)-4-nitro-)
7515-72-2 structure
Product Name:Benzene, 1-(chlorophenylmethyl)-4-nitro-
CAS No:7515-72-2
MF:C13H10ClNO2
MW:247.677002429962
CID:540013
PubChem ID:13541734
Update Time:2025-04-19
Benzene, 1-(chlorophenylmethyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(chlorophenylmethyl)-4-nitro-
- 1-[chloro(phenyl)methyl]-4-nitrobenzene
- 1-(chlorophenylmethyl)-4-nitrobenzene
- 1-[chlorophenylmethyl]-4-nitrobenzene
- LYKVCCHDBARSHV-UHFFFAOYSA-N
- 7515-72-2
- SCHEMBL6796824
- DTXSID70543292
-
- Inchi: 1S/C13H10ClNO2/c14-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)15(16)17/h1-9,13H
- InChI Key: LYKVCCHDBARSHV-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 247.0401
- Monoisotopic Mass: 247.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-(chlorophenylmethyl)-4-nitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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